1-(4-Hydroxy-3,5-dinitrophenyl)pyrrolidin-2-one
Description
“1-(4-Hydroxy-3,5-dinitrophenyl)pyrrolidin-2-one” is a chemical compound with the molecular formula C10H9N3O6 . It has a molecular weight of 267.2 . The compound is in the form of a powder and is stored at room temperature .
Molecular Structure Analysis
The InChI code for “1-(4-Hydroxy-3,5-dinitrophenyl)pyrrolidin-2-one” is 1S/C10H9N3O6/c14-9-2-1-3-11(9)6-4-7(12(16)17)10(15)8(5-6)13(18)19/h4-5,15H,1-3H2 . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound has a melting point of 150-151 degrees Celsius . It is a powder and is stored at room temperature .Scientific Research Applications
Antimicrobial Activity
Pyrrolidin-2-one derivatives, including our compound of interest, exhibit significant antimicrobial properties. Researchers have explored their effectiveness against various pathogens, including bacteria, fungi, and viruses. These derivatives could potentially serve as novel antimicrobial agents in the fight against infections .
Anticancer Activity
The same pyrrolidin-2-one scaffold has shown promise in the realm of cancer research. Studies suggest that certain derivatives possess antitumor activity, making them potential candidates for cancer therapy. Their mechanisms of action and specific targets warrant further investigation .
Anti-inflammatory Activity
Inflammation plays a crucial role in various diseases. Pyrrolidin-2-one derivatives have demonstrated anti-inflammatory effects, which could be harnessed for conditions like rheumatoid arthritis, inflammatory bowel disease, and more. Understanding their molecular pathways is essential for therapeutic development .
Antidepressant Activity
Depression affects millions worldwide, and novel antidepressants are continually sought. Some pyrrolidin-2-one derivatives exhibit antidepressant properties, possibly by modulating neurotransmitter systems. Further studies are needed to validate their efficacy and safety .
Anti-HCV Activity
Hepatitis C virus (HCV) remains a global health concern. Interestingly, pyrrolidin-2-one derivatives have demonstrated anti-HCV activity. Investigating their interactions with viral proteins and replication processes could lead to potential HCV therapies .
Industrial Applications
Beyond medicine, pyrrolidin-2-one derivatives find applications in industry. Their unique chemical properties make them valuable intermediates for synthesizing other compounds. Industries such as pharmaceuticals, agrochemicals, and materials science benefit from their versatility .
properties
IUPAC Name |
1-(4-hydroxy-3,5-dinitrophenyl)pyrrolidin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O6/c14-9-2-1-3-11(9)6-4-7(12(16)17)10(15)8(5-6)13(18)19/h4-5,15H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWDVYDJZGRUNNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC(=C(C(=C2)[N+](=O)[O-])O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Hydroxy-3,5-dinitrophenyl)pyrrolidin-2-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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